Cas no 1904408-92-9 (3-methyl-5-[1-(2-methyl-1,3-thiazole-4-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole)

• Product Name: 3-methyl-5-[1-(2-methyl-1,3-thiazole-4-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole
• CAS No: 1904408-92-9
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 5549806
• PubChem ID: 91818926
• Update Time: 2025-07-09

3-methyl-5-[1-(2-methyl-1,3-thiazole-4-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• [3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone
• 3-methyl-5-[1-(2-methyl-1,3-thiazole-4-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole
• (3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone
• F6524-3922
• AKOS025390452
• 1904408-92-9

• Inchi： 1S/C18H18N4O2S/c1-11-19-17(24-21-11)15-9-22(18(23)16-10-25-12(2)20-16)8-14(15)13-6-4-3-5-7-13/h3-7,10,14-15H,8-9H2,1-2H3
• InChI Key： BAUKWFBSQWUJQB-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(N1CC(C2=NC(C)=NO2)C(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 354.11504700g/mol
• Monoisotopic Mass: 354.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 100Ų

Additional information on 3-methyl-5-[1-(2-methyl-1,3-thiazole-4-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole

3-Methyl-5-[1-(2-methyl-1,3-thiazole-4-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-Oxadiazole

The compound 1904408-92-9, also known as 3-methyl-5-[1-(2-methyl-1,3-thiazole-4-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a 1,2,4-oxadiazole ring system and a pyrrolidine moiety substituted with a thiazole group. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

Recent studies have highlighted the importance of oxadiazoles in drug design due to their ability to act as bioisosteres and their potential to modulate pharmacokinetic properties. The presence of the thiazole group further enhances the molecule's reactivity and selectivity in biological systems. Researchers have explored the use of this compound in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 3-methyl-5-[1-(2-methyl-1,3-thiazole-4-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-Oxadiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent functionalization of the pyrrolidine ring with the thiazole substituent. These steps require precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of this compound lies in its ability to act as a scaffold for drug discovery. Its structure allows for easy modification at various positions, enabling researchers to explore a wide range of biological activities. For instance, recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The thiazole group imparts unique electronic properties to the molecule, which can be exploited in the development of advanced materials such as conductive polymers and sensors. Preliminary studies suggest that this compound could serve as a building block for creating novel materials with tailored electronic properties.

The structural versatility of 3-methyl-5-[1-(2-methyl-1,3-thiazole-4-carbonyl)-4 phenylpyrrolidin 3 yl] 1 2 4 oxadiazole also makes it an attractive candidate for catalytic applications. Its ability to coordinate with metal ions has been leveraged in the design of transition metal catalysts for various organic transformations. These catalysts have shown improved efficiency and selectivity compared to traditional catalysts, opening new avenues for sustainable chemical synthesis.

From a mechanistic standpoint, the reactivity of this compound is largely influenced by its conjugated system and the electron-withdrawing nature of the oxadiazole ring. These features make it an excellent substrate for various nucleophilic and electrophilic reactions. Recent advancements in computational chemistry have enabled researchers to better understand the reaction mechanisms involving this compound, paving the way for more efficient synthetic routes.

In conclusion, 3-methyl 5 [1 (2 methyl 1 3 thiazol e 4 carbonyl) 4 phenyl pyrrolidin 3 yl] 1 2 4 oxad iazole is a multifaceted compound with significant potential across diverse fields. Its unique structure and reactivity make it an invaluable tool for researchers in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new applications and properties of this compound, its role in advancing modern chemistry is expected to grow even further.